Cas no 760192-93-6 (2-ETHOXYCARBONYL-4'-NITROBENZOPHENONE)

• Product Name: 2-ETHOXYCARBONYL-4'-NITROBENZOPHENONE
• CAS No: 760192-93-6
• MF: C₁₆H₁₃NO₅
• MW: 299.278124570847
• MDL: MFCD02260407
• CID: 877635
• PubChem ID: 24722830
• Update Time: 2025-11-03

2-ETHOXYCARBONYL-4'-NITROBENZOPHENONE Chemical and Physical Properties

Names and Identifiers

• 2-ETHOXYCARBONYL-4'-NITROBENZOPHENONE
• (3S,4AS,8AS)-DECAHYDRO-N-(2-HYDROXY-1,1-DIMETHYLETHYL)-3-ISOQUINOLINECARBOX AMIDE
• ethyl 2-(4-nitrobenzoyl)benzoate
• MFCD02260407
• 760192-93-6
• DTXSID50641523
• AKOS016018363

• MDL： MFCD02260407
• Inchi： 1S/C16H13NO5/c1-2-22-16(19)14-6-4-3-5-13(14)15(18)11-7-9-12(10-8-11)17(20)21/h3-10H,2H2,1H3
• InChI Key： RKHBUPYSSMOWMO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1C(C1C=CC(=CC=1)[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 299.07900
• Monoisotopic Mass: 299.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.2Ų

Experimental Properties

• PSA: 89.19000
• LogP: 3.52570

Additional information on 2-ETHOXYCARBONYL-4'-NITROBENZOPHENONE

Recent Advances in the Study of 2-ETHOXYCARBONYL-4'-NITROBENZOPHENONE (CAS: 760192-93-6) in Chemical Biology and Pharmaceutical Research

2-ETHOXYCARBONYL-4'-NITROBENZOPHENONE (CAS: 760192-93-6) is a synthetic organic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its nitrobenzophenone core and ethoxycarbonyl functional group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, photochemistry, and material science, highlighting its multifaceted utility.

One of the most notable applications of 2-ETHOXYCARBONYL-4'-NITROBENZOPHENONE is its role as a photoactive protecting group in peptide synthesis. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in protecting amino acids during solid-phase peptide synthesis, with subsequent deprotection achieved via UV irradiation. This method offers a mild and efficient alternative to traditional acid-labile protecting groups, reducing side reactions and improving yields.

In the realm of drug discovery, researchers have utilized 2-ETHOXYCARBONYL-4'-NITROBENZOPHENONE as a scaffold for developing novel kinase inhibitors. A recent preprint on bioRxiv detailed the synthesis of a series of derivatives targeting cyclin-dependent kinases (CDKs), with several compounds exhibiting nanomolar potency in vitro. The nitro group's electron-withdrawing properties were found to enhance binding affinity, while the ethoxycarbonyl moiety contributed to improved solubility and pharmacokinetic properties.

Material science applications have also emerged, particularly in the development of photo-responsive polymers. A 2024 study in Advanced Materials reported the incorporation of 2-ETHOXYCARBONYL-4'-NITROBENZOPHENONE into polymer backbones to create light-degradable materials. These materials showed promise for controlled drug delivery systems, with degradation rates tunable by varying light intensity and wavelength.

Analytical advancements have facilitated better characterization of this compound. Recent work published in Analytical Chemistry employed ultra-high-performance liquid chromatography coupled with tandem mass spectrometry (UHPLC-MS/MS) to establish robust quantification methods for 2-ETHOXYCARBONYL-4'-NITROBENZOPHENONE and its metabolites. This development is particularly valuable for pharmacokinetic studies and impurity profiling in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the large-scale production and purification of 2-ETHOXYCARBONYL-4'-NITROBENZOPHENONE. Current research efforts, as highlighted in a recent Industrial & Engineering Chemistry Research article, are focusing on green chemistry approaches to optimize its synthesis, including catalytic hydrogenation of the nitro group and solvent-free reaction conditions.

Looking forward, the unique photochemical properties of 2-ETHOXYCARBONYL-4'-NITROBENZOPHENONE position it as a promising candidate for emerging applications in photopharmacology and optogenetics. Ongoing research is exploring its potential as a photoswitchable moiety in bioactive compounds, allowing for precise spatiotemporal control of drug activity. As these investigations progress, this compound is likely to play an increasingly important role in the development of next-generation therapeutic agents and smart materials.